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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of aprotinin in co-
immunoprecipitation (Co-IP) procedures. Aprotinin is a competitive serine protease inhibitor
crucial for preserving protein integrity during the experimental workflow, thereby ensuring
reliable and reproducible results in protein-protein interaction studies.

Introduction to Aprotinin in Co-IP

Co-immunoprecipitation is a powerful technique to study protein-protein interactions in their
native cellular context. A critical step in this process is the preparation of cell or tissue lysates,
where endogenous proteases are released and can rapidly degrade target proteins and their
interaction partners. Aprotinin, a polypeptide isolated from bovine lung, effectively inhibits a
broad range of serine proteases, including trypsin, chymotrypsin, and plasmin, which are
common culprits of protein degradation in lysates.[1] Its inclusion in lysis buffers is a standard
and highly recommended practice to safeguard the integrity of protein complexes under
investigation.

Mechanism of Action

Aprotinin functions as a competitive, reversible inhibitor of serine proteases. It binds with high
affinity to the active site of these enzymes, forming a stable complex that prevents the protease
from cleaving its natural substrates. This inhibitory action is crucial during cell lysis, where the
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compartmentalization of proteases is disrupted, and they can freely interact with and degrade
cellular proteins.
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Mechanism of Aprotinin
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Co-Immunoprecipitation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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